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Compound of Interest

Compound Name: MRT67307 dihydrochloride

Cat. No.: B1150241 Get Quote

Technical Support Center: MRT67307
Dihydrochloride
Welcome to the technical support center for MRT67307 dihydrochloride. This resource is

designed to assist researchers, scientists, and drug development professionals in overcoming

common challenges associated with the handling and use of this compound. Here you will find

troubleshooting guides and frequently asked questions (FAQs) to ensure the successful

implementation of your experiments.

Troubleshooting Guide: Solubility Issues
MRT67307 dihydrochloride can present solubility challenges. The following guide provides

solutions to common issues to help you prepare clear, ready-to-use solutions.
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Issue Potential Cause Recommended Solution

Precipitation in aqueous

solution

The compound has limited

solubility in purely aqueous

buffers.

Prepare a high-concentration

stock solution in an organic

solvent like DMSO first, then

dilute it into your aqueous

experimental medium. Ensure

the final concentration of the

organic solvent is compatible

with your experimental system.

Cloudiness or precipitation in

DMSO stock

The DMSO may have

absorbed moisture, reducing

its solvating power. MRT67307

may also require energy to

dissolve fully.

Use fresh, anhydrous

(hygroscopic) DMSO.[1] Briefly

warm the solution at 37°C or

use an ultrasonic bath to aid

dissolution.[2]

Incomplete dissolution

The compound has not fully

dissolved in the chosen

solvent at the desired

concentration.

Decrease the concentration of

the solution. Alternatively, for

DMSO, gentle warming and

sonication can facilitate

dissolution.[1][2]

Phase separation in in vivo

formulations

Improper mixing of solvents or

reaching the solubility limit in

the vehicle.

Prepare the formulation by

adding and thoroughly mixing

each solvent sequentially.[1][3]

[4] If precipitation occurs,

gentle heating and sonication

can be used.[1]

Solubility Data
The solubility of MRT67307 dihydrochloride can vary depending on the solvent and

conditions. The following table summarizes reported solubility data for quick reference.
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

DMSO
53.75 - 100 mg/mL[1]

[3]
100 - 215.24 mM[1]

Ultrasonic treatment

may be required.[1]

Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.[1][3][4]

Water
10.75 - 92 mg/mL[3]

[5]
~20 mM

Gentle warming may

be necessary.[5]

Ethanol
30.67 - 92 mg/mL[3]

[5]
-

DMF 5 mg/mL[6] -

DMF:PBS (pH 7.2)

(1:5)
0.16 mg/mL[6] -

Molecular weight of MRT67307 dihydrochloride is approximately 537.52 g/mol , and the free

base is 464.60 g/mol . Calculations for molarity should be based on the specific form of the

compound used.[6]

Experimental Protocols
Detailed methodologies for preparing solutions for both in vitro and in vivo studies are provided

below.

Preparation of Stock Solutions for In Vitro Use
Weighing the Compound: Accurately weigh the desired amount of MRT67307
dihydrochloride powder in a sterile microcentrifuge tube.

Solvent Addition: Add the appropriate volume of high-purity, anhydrous DMSO to achieve a

high-concentration stock solution (e.g., 100 mM).[1]
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Dissolution: Vortex the solution thoroughly. If precipitation or cloudiness is observed, use an

ultrasonic bath or warm the solution briefly at 37°C until the solution is clear.[1][2]

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for up to one month or at -80°C for up to one year for optimal stability.

[3]

Preparation of Working Solutions for Cell-Based Assays
Thawing: Thaw a single aliquot of the high-concentration DMSO stock solution at room

temperature.

Dilution: Serially dilute the stock solution in your cell culture medium to the desired final

working concentration (e.g., 1 µM to 20 µM).[7] Mix thoroughly by gentle inversion or

pipetting.

Application: Add the final working solution to your cell culture. Ensure the final DMSO

concentration is non-toxic to your cells (typically ≤ 0.1%).

Preparation of Formulations for In Vivo Use
Formulation 1: PEG300, Tween-80, and Saline

Initial Dissolution: Prepare a concentrated stock solution of MRT67307 in DMSO (e.g., 25

mg/mL).[1]

Vehicle Preparation: In a separate sterile tube, add the following solvents in the specified

order, ensuring complete mixing after each addition:

40% PEG300

5% Tween-80

Final Formulation: Add 10% of the DMSO stock solution to the PEG300/Tween-80 mixture

and mix until clear. Finally, add 45% saline to reach the final volume.[1] The resulting solution

should be clear.

Formulation 2: Corn Oil
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Initial Dissolution: Prepare a stock solution of MRT67307 in DMSO (e.g., 25 mg/mL).[1]

Final Formulation: Add 10% of the DMSO stock solution to 90% corn oil and mix thoroughly.

[1]

Note: For in vivo formulations, it is crucial to use sterile components and aseptic techniques.

The prepared formulation should be used immediately.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for making a stock solution of MRT67307
dihydrochloride?

A1: DMSO is the most recommended solvent for preparing high-concentration stock solutions

of MRT67307 dihydrochloride, with reported solubility up to 100 mM.[1] It is crucial to use

anhydrous, high-purity DMSO as the compound's solubility can be significantly impacted by

absorbed moisture.[1][3][4]

Q2: My MRT67307 dihydrochloride is not dissolving completely in water, what should I do?

A2: While MRT67307 dihydrochloride is reported to be soluble in water up to about 20 mM,

you may encounter difficulties. To improve solubility, you can try gentle warming.[5] For cell-

based assays, the best practice is to first dissolve the compound in DMSO to create a

concentrated stock and then dilute this stock into your aqueous buffer or cell culture medium to

the final working concentration.

Q3: How should I store my MRT67307 dihydrochloride solutions?

A3: For long-term storage, it is recommended to store the powdered compound at -20°C for up

to 3 years.[3] Once dissolved in a solvent like DMSO, aliquot the stock solution and store it at

-80°C for up to one year or at -20°C for up to one month.[3] Avoid repeated freeze-thaw cycles.

[3]

Q4: Can I use sonication or heating to dissolve MRT67307 dihydrochloride?

A4: Yes, both sonication and gentle heating (e.g., at 37°C) can be used to aid the dissolution of

MRT67307 dihydrochloride, particularly in DMSO.[1][2]
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Q5: What is the mechanism of action of MRT67307?

A5: MRT67307 is a dual inhibitor of IKKε (IKBKE) and TBK1 (TANK-binding kinase 1), with

IC50 values of 160 nM and 19 nM, respectively.[1][3][4] It also potently inhibits ULK1 and

ULK2, key kinases in the autophagy pathway, with IC50 values of 45 nM and 38 nM,

respectively.[1][8] By inhibiting TBK1/IKKε, it prevents the phosphorylation of IRF3 and

subsequent inflammatory responses.[7][9] Its inhibition of ULK1/2 leads to a blockage of

autophagy.[8]
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Caption: Troubleshooting workflow for MRT67307 dihydrochloride solubility.
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Caption: MRT67307 inhibits TBK1/IKKε and ULK1/ULK2 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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